![molecular formula C19H21NO4 B215584 Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate](/img/structure/B215584.png)
Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications. This compound is also known as Benzydamine, which is a nonsteroidal anti-inflammatory drug (NSAID) that has been used for the treatment of various inflammatory conditions. However, Instead, this paper will focus on the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound.
Mechanism of Action
The mechanism of action of Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate is not fully understood. However, it has been suggested that this compound inhibits the production of prostaglandins and leukotrienes, which are mediators of inflammation. It has also been suggested that this compound may act as an antioxidant and protect against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. This compound has been found to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to exhibit antimicrobial activity against various bacterial and fungal strains. Additionally, this compound has been found to protect against oxidative stress and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate has several advantages for lab experiments. This compound is readily available and can be synthesized in large quantities. It has also been extensively studied, and its properties and potential applications are well understood. However, there are also limitations to using this compound in lab experiments. This compound may exhibit toxicity at high doses, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for the research on Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate. One potential area of research is the development of new drug delivery systems that utilize this compound's ability to cross the blood-brain barrier. Another area of research is the investigation of this compound's potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity at high doses.
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research. This compound exhibits anti-inflammatory, analgesic, and antimicrobial properties and has been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. While there are limitations to using this compound in lab experiments, this compound has several advantages and offers several potential future directions for research.
Synthesis Methods
The synthesis of Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate involves the reaction of 3-aminobenzoic acid with 2-phenoxybutyryl chloride in the presence of a base such as triethylamine. The resulting product is then treated with ethyl iodide to obtain the final product, this compound. This synthesis method has been reported in several research articles and is considered reliable.
Scientific Research Applications
Ethyl 3-[(2-phenoxybutanoyl)amino]benzoate has been extensively studied for its potential applications in various scientific research fields. This compound has been found to exhibit anti-inflammatory, analgesic, and antimicrobial properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. Additionally, this compound has been investigated for its potential use in drug delivery systems due to its ability to cross the blood-brain barrier.
properties
Molecular Formula |
C19H21NO4 |
---|---|
Molecular Weight |
327.4 g/mol |
IUPAC Name |
ethyl 3-(2-phenoxybutanoylamino)benzoate |
InChI |
InChI=1S/C19H21NO4/c1-3-17(24-16-11-6-5-7-12-16)18(21)20-15-10-8-9-14(13-15)19(22)23-4-2/h5-13,17H,3-4H2,1-2H3,(H,20,21) |
InChI Key |
AQCCBVYFIRIUPJ-UHFFFAOYSA-N |
SMILES |
CCC(C(=O)NC1=CC=CC(=C1)C(=O)OCC)OC2=CC=CC=C2 |
Canonical SMILES |
CCC(C(=O)NC1=CC=CC(=C1)C(=O)OCC)OC2=CC=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.